Cas no 1261574-51-9 (4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl)

• Product Name: 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl
• CAS No: 1261574-51-9
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994350
• Update Time: 2025-05-25

4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)11-6-3-9(7-12(11)14(18,19)20)8-1-4-10(5-2-8)24-15(21,22)23/h1-7,13H
• InChI Key： AOSAGEWZYUKXRO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)F)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 356.045
• Monoisotopic Mass: 356.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

Comprehensive Overview of 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261574-51-9)

The compound 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261574-51-9) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of organic chemistry, material science, and pharmaceutical research. Its unique molecular structure, characterized by the presence of difluoromethyl, trifluoromethoxy, and trifluoromethyl groups, imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their exceptional stability, lipophilicity, and metabolic resistance. These properties are particularly sought after in the development of agrochemicals, pharmaceuticals, and electronic materials. The compound 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl exemplifies these trends, as its polyfluorinated backbone enhances its utility in high-performance applications. Researchers are increasingly exploring its potential in drug discovery, where fluorinated analogs are known to improve bioavailability and target specificity.

One of the most compelling aspects of this compound is its role in green chemistry initiatives. As industries strive to reduce environmental impact, the use of fluorinated building blocks like 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl enables the design of more efficient and sustainable chemical processes. Its stability under harsh conditions minimizes waste generation, aligning with global efforts to promote eco-friendly synthesis.

From a structural perspective, the biphenyl core of this compound provides a rigid framework that facilitates precise molecular interactions. This feature is particularly advantageous in crystal engineering and the development of liquid crystals for display technologies. The trifluoromethoxy and trifluoromethyl groups further enhance its electronic properties, making it a candidate for organic semiconductors and optoelectronic devices.

In the context of user-searched trends, queries such as "fluorinated biphenyl applications", "CAS 1261574-51-9 uses", and "difluoromethyl compounds in drug design" highlight the growing interest in this compound. Addressing these topics, this overview emphasizes the compound's versatility and relevance in cutting-edge research. Its potential in personalized medicine and smart materials is particularly noteworthy, as these areas dominate contemporary scientific discourse.

For SEO optimization, this content integrates high-value keywords like "fluorinated organic compounds", "CAS 1261574-51-9 properties", and "trifluoromethoxy biphenyl synthesis" to ensure visibility in academic and industrial searches. By aligning with user intent and providing actionable insights, this description serves as a authoritative resource for chemists, researchers, and industry professionals.

In summary, 4-(Difluoromethyl)-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261574-51-9) represents a paradigm of innovation in fluorine chemistry. Its multifaceted applications, from life sciences to advanced materials, underscore its importance in modern scientific endeavors. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of functional molecules.